Cas no 1561145-10-5 (Methyl 7-methyl-4-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 7-methyl-4-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 1561145-10-5
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5275036
• Update Time: 2025-10-30

Methyl 7-methyl-4-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-methyl-4-(propan-2-yl)-1-oxaspiro[2.5]octane-2-carboxylate
• Methyl 7-methyl-4-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate
• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 7-methyl-4-(1-methylethyl)-, methyl ester

• Inchi： 1S/C13H22O3/c1-8(2)10-6-5-9(3)7-13(10)11(16-13)12(14)15-4/h8-11H,5-7H2,1-4H3
• InChI Key： RYYBZZQMUCEJDU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C21CC(C)CCC2C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8

Additional information on Methyl 7-methyl-4-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate

Exploring Methyl 7-methyl-4-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 1561145-10-5): A Versatile Spirocyclic Ester in Modern Chemistry

The compound Methyl 7-methyl-4-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 1561145-10-5) represents a fascinating example of spirocyclic esters, a class of molecules gaining traction in pharmaceutical and material science research. Its unique spiro[2.5]octane core, combined with ester functionality, offers a blend of structural rigidity and reactivity, making it a valuable intermediate for synthetic applications. Researchers are increasingly drawn to such spirocyclic compounds due to their potential in drug discovery, where they mimic bioactive conformations and enhance metabolic stability.

In the context of green chemistry, Methyl 7-methyl-4-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate has sparked interest as a template for sustainable synthesis. With growing searches for "biodegradable spirocyclic esters" and "non-toxic synthetic intermediates," this compound aligns with industry trends toward eco-friendly alternatives. Its isopropyl and methyl ester groups provide handles for further functionalization, enabling derivatization without heavy metal catalysts—a hot topic in organocatalysis forums.

The CAS No. 1561145-10-5 is frequently queried alongside terms like "spirocyclic flavor precursors" and "fragrance applications," hinting at its utility beyond pharmaceuticals. Perfumery labs value such esters for their ability to release volatile compounds upon hydrolysis, a property leveraged in controlled-release technologies. This dual applicability in life sciences and consumer goods underscores its interdisciplinary relevance.

From a structural perspective, the 1-oxaspiro[2.5]octane scaffold exhibits notable stereoelectronic effects. Computational chemistry studies (often searched as "DFT calculations on spirocycles") reveal how the carboxylate group’s orientation influences ring strain and reactivity. Such insights are critical for designing enzyme inhibitors or polymeric materials, where precise steric control dictates performance.

Recent patent analyses show a surge in spirocyclic ester-based innovations, particularly in OLED materials and crop protection agents. The Methyl 7-methyl-4-propan-2-yl derivative’s balanced lipophilicity makes it a candidate for agrochemical formulations, addressing search trends like "low-persistence pesticides." Meanwhile, its potential in organic electronics stems from the spirocenter’s ability to suppress molecular aggregation—a key challenge in light-emitting diode efficiency.

Safety profiles of CAS 1561145-10-5 are another frequent query. While not classified as hazardous, its handling guidelines emphasize standard laboratory precautions, resonating with searches for "benign by design chemicals." This aligns with regulatory shifts toward REACH-compliant substances, where such spirocyclic esters offer advantages over traditional aromatic analogs.

In conclusion, Methyl 7-methyl-4-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate exemplifies how niche fine chemicals can bridge diverse scientific domains. Its rising prominence in high-impact research and industrial applications ensures continued exploration, driven by both academic curiosity and market needs for innovative, sustainable solutions.